Ethyl 6-(4-hydroxy-3-methoxyphenyl)-3-methyl-2-oxo-4-phenyl-1,6-dihydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-(4-hydroxy-3-methoxyphenyl)-3-methyl-2-oxo-4-phenyl-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C21H22N2O5/c1-4-28-20(25)17-18(14-10-11-15(24)16(12-14)27-3)22-21(26)23(2)19(17)13-8-6-5-7-9-13/h5-12,18,24H,4H2,1-3H3,(H,22,26)
• InChI Key: UHWOGWOHNKCEQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)NC1C2=CC(=C(C=C2)O)OC)C)C3=CC=CC=C3
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol
• CAS No.: 304864-73-1

Description

This compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as nucleotides. The compound also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are commonly used in over-the-counter sleep aids.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also contains phenyl groups, which are aromatic rings, and ester groups, which are carbonyl groups adjacent to an ether group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For example, the ester groups could undergo hydrolysis to form carboxylic acids and alcohols.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like esters could make the compound soluble in polar solvents.

Mechanism of Action

Target of Action

Related compounds such as curcumin, which also contains a 4-hydroxy-3-methoxyphenyl group, have been shown to interact with a variety of targets including transcription factors, growth factors and their receptors, cytokines, enzymes, and genes regulating cell proliferation and apoptosis .

Mode of Action

It’s worth noting that compounds with similar structures have shown promising neuroprotective and anti-inflammatory properties . They have been observed to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

Related compounds have been shown to affect multiple biochemical pathways, including those involved in inflammation, cell cycle regulation, proliferation, survival, invasion, and metastasis .

Pharmacokinetics

Studies on related compounds such as curcumin have shown that it is absorbed after oral dosing in humans and can be detected as glucuronide and sulfate conjugates in plasma .

Result of Action

Related compounds have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment

It’s worth noting that the biological activity of similar compounds can be influenced by factors such as ph, temperature, and the presence of other molecules .